Cas no 2138560-55-9 (3-ethyl-N-methyl-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 3-ethyl-N-methyl-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 2138560-55-9
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6004415
• PubChem ID: 165497815
• Update Time: 2025-10-28

3-ethyl-N-methyl-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158409
• 2138560-55-9
• 3-ethyl-N-methyl-4-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-5-10-8-11(13-4)6-7-12(10)9(2)3/h9-13H,5-8H2,1-4H3
• InChI Key： GDLBDFFWZURJFJ-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C(C)C)C(CC)C1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-ethyl-N-methyl-4-(propan-2-yl)cyclohexan-1-amine

3-Ethyl-N-Methyl-4-(Propan-2-Yl)cyclohexan-1-Amine: A Comprehensive Overview

3-Ethyl-N-Methyl-4-(Propan-2-Yl)cyclohexan-1-Amine is a complex organic compound with the CAS number 2138560-55-9. This compound belongs to the class of cyclohexanes, which are six-membered cyclic hydrocarbons with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a cyclohexane ring substituted with an ethyl group at position 3, a methyl group attached to the nitrogen atom at position 1, and an isopropyl group at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 3-Ethyl-N-Methyl-4-(Propan-2-Yl)cyclohexan-1-Amine typically involves multi-step organic reactions, including alkylation, substitution, and possibly ring-closing reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and development. The stereochemistry of the molecule plays a crucial role in its biological activity, as demonstrated by recent studies in medicinal chemistry.

One of the most notable applications of 3-Ethyl-N-Methyl-4-(Propan-2-Yl)cyclohexan-1-Amine is in the field of pharmacology. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, such as cancer and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted its ability to modulate key enzymes involved in cellular signaling pathways, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique structure makes it an ideal candidate for use as a building block in the synthesis of advanced materials, such as polyamides and polyurethanes. Recent research has focused on optimizing its reactivity under mild conditions to enhance its applicability in industrial settings.

The physical and chemical properties of 3-Ethyl-N-Methyl-4-(Propan-2-Yl)cyclohexan-1-Amine have been extensively studied to understand its behavior under various conditions. For example, its melting point, boiling point, and solubility have been determined experimentally and corroborated using computational methods. These studies have provided valuable insights into its stability and reactivity under different environmental conditions.

From an environmental perspective, the biodegradation and toxicity profiles of this compound are critical considerations for its safe handling and disposal. Recent eco-toxicological studies have evaluated its impact on aquatic organisms, revealing that it exhibits low toxicity under standard test conditions. These findings are essential for ensuring compliance with regulatory standards and promoting sustainable practices in chemical manufacturing.

In conclusion, 3-Ethyl-N-Methyl-4-(Propan-2-Yl)cyclohexan-1-Amine (CAS No: 2138560-55-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.